Cas no 2411256-25-0 (N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide)

• Product Name: N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide
• CAS No: 2411256-25-0
• MF: C₁₆H₂₃N₃O₂
• MW: 289.372723817825
• CID: 5416152
• PubChem ID: 146091100
• Update Time: 2025-05-20

N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide Chemical and Physical Properties

Names and Identifiers

• N-({1-[(4,5-dimethyl-1,3-oxazol-2-yl)methyl]piperidin-4-yl}methyl)but-2-ynamide
• EN300-26591964
• 2411256-25-0
• N-[[1-[(4,5-Dimethyl-1,3-oxazol-2-yl)methyl]piperidin-4-yl]methyl]but-2-ynamide
• N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide

• Inchi： 1S/C16H23N3O2/c1-4-5-15(20)17-10-14-6-8-19(9-7-14)11-16-18-12(2)13(3)21-16/h14H,6-11H2,1-3H3,(H,17,20)
• InChI Key： GCUHKNPQLPLISX-UHFFFAOYSA-N
• SMILES： C(NCC1CCN(CC2=NC(C)=C(C)O2)CC1)(=O)C#CC

Computed Properties

• Exact Mass: 289.17902698g/mol
• Monoisotopic Mass: 289.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.109±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.46±0.46(Predicted)

Additional information on N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide

Comprehensive Overview of N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide (CAS No. 2411256-25-0)

N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide (CAS No. 2411256-25-0) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of piperidine derivatives, which are widely studied for their bioactive properties. Its molecular structure incorporates a 4,5-dimethyl-2-oxazolyl group and a 2-butynamide moiety, making it a subject of interest for drug discovery and development.

In recent years, researchers have focused on piperidine-based compounds due to their versatility in medicinal chemistry. The presence of the oxazole ring in N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide enhances its potential as a scaffold for designing novel therapeutics. This compound is particularly relevant in the context of central nervous system (CNS) drug development, where piperidine derivatives are often explored for their ability to modulate neurotransmitter systems. Additionally, the 2-butynamide group may contribute to its pharmacokinetic properties, such as metabolic stability and bioavailability.

The synthesis of N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide involves multi-step organic reactions, including alkylation and amide coupling. These processes are critical for achieving high purity and yield, which are essential for further pharmacological evaluation. Researchers often employ advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to characterize the compound and ensure its structural integrity.

One of the trending topics in pharmaceutical research is the exploration of small-molecule modulators for targeted therapies. N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide fits into this category, as its structure suggests potential interactions with specific biological targets. For instance, oxazole-containing compounds are known to exhibit affinity for various receptors and enzymes, making them valuable tools for studying disease mechanisms.

Another area of interest is the compound's potential role in neurodegenerative disease research. Given the increasing prevalence of conditions such as Alzheimer's and Parkinson's diseases, scientists are actively searching for molecules that can modulate neuroinflammatory pathways or protein aggregation. The structural features of N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide may offer insights into these processes, although further studies are needed to validate its efficacy.

From a commercial perspective, CAS No. 2411256-25-0 is primarily available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. Its applications are currently limited to preclinical studies, but its unique properties could pave the way for future clinical development. Researchers and industry professionals frequently search for information on its synthetic protocols, physicochemical properties, and biological activity, highlighting the demand for comprehensive data on this compound.

In summary, N-[[1-[(4,5-Dimethyl-2-oxazolyl)methyl]-4-piperidinyl]methyl]-2-butynamide represents a promising candidate for further investigation in drug discovery. Its combination of a piperidine core, oxazole ring, and butynamide group offers a rich platform for exploring new therapeutic avenues. As the scientific community continues to uncover the potential of small-molecule modulators, compounds like this will remain at the forefront of innovation in medicinal chemistry.